N-3-isoxazolyl-N'-(4-nitrophenyl)urea

• IUPAC Name: 1-(4-nitrophenyl)-3-(1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C10H8N4O4/c15-10(12-9-5-6-18-13-9)11-7-1-3-8(4-2-7)14(16)17/h1-6H,(H2,11,12,13,15)
• InChI Key: QGQGLCIXDNHZKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=NOC=C2)[N+](=O)[O-]
• Molecular Formula: C10H8N4O4
• Molecular Weight: 248.19 g/mol

Description

N-3-isoxazolyl-N'-(4-nitrophenyl)urea, also known as INU, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. INU is a urea-based compound that has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

N-3-isoxazolyl-N'-(4-nitrophenyl)urea inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase domain. This binding prevents the kinase from phosphorylating its substrate, which ultimately leads to the inhibition of downstream signaling pathways. N-3-isoxazolyl-N'-(4-nitrophenyl)urea has been shown to be selective for certain protein kinases, which makes it a valuable tool for studying the role of specific kinases in cellular signaling pathways.
Biochemical and Physiological Effects:
N-3-isoxazolyl-N'-(4-nitrophenyl)urea has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis. N-3-isoxazolyl-N'-(4-nitrophenyl)urea has also been shown to inhibit the migration and invasion of cancer cells, which suggests that it may have potential as an anticancer agent. However, further research is needed to fully understand the biochemical and physiological effects of N-3-isoxazolyl-N'-(4-nitrophenyl)urea.

Advantages and Limitations for Lab Experiments

N-3-isoxazolyl-N'-(4-nitrophenyl)urea has several advantages for lab experiments, including its selectivity for certain protein kinases and its ability to inhibit cellular signaling pathways. However, there are also limitations to using N-3-isoxazolyl-N'-(4-nitrophenyl)urea in lab experiments. For example, N-3-isoxazolyl-N'-(4-nitrophenyl)urea may have off-target effects on other enzymes or proteins, which could complicate the interpretation of results. Additionally, the synthesis of N-3-isoxazolyl-N'-(4-nitrophenyl)urea can be challenging and time-consuming, which may limit its use in certain lab settings.

Future Directions

There are several future directions for the study of N-3-isoxazolyl-N'-(4-nitrophenyl)urea. One potential direction is to further investigate its potential as an anticancer agent. Another direction is to study the role of specific protein kinases in cellular signaling pathways using N-3-isoxazolyl-N'-(4-nitrophenyl)urea as a tool. Additionally, the development of new synthesis methods for N-3-isoxazolyl-N'-(4-nitrophenyl)urea could make it more accessible for use in lab experiments. Overall, the study of N-3-isoxazolyl-N'-(4-nitrophenyl)urea has the potential to provide valuable insights into the role of protein kinases in cellular signaling pathways and to identify new targets for drug development.

Scientific Research Applications

N-3-isoxazolyl-N'-(4-nitrophenyl)urea has been used in various scientific research applications, including as a tool to study the role of protein kinases in cellular signaling pathways. N-3-isoxazolyl-N'-(4-nitrophenyl)urea has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in regulating cellular processes such as growth, differentiation, and apoptosis. N-3-isoxazolyl-N'-(4-nitrophenyl)urea has also been used to study the role of protein phosphatases, which are enzymes that counteract the activity of protein kinases.